Cas no 80381-63-1 (3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one)

3-Amino-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused thienopyrimidinone core with amino and methyl substituents. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances stability, while the amino group offers reactivity for further functionalization. The compound’s distinct substitution pattern may contribute to selective binding in biological systems, particularly in kinase or enzyme inhibition studies. Its synthetic versatility and potential for derivatization make it useful for developing novel bioactive molecules. Suitable for controlled reactions, it is typically handled under inert conditions due to its sensitivity.
3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one structure
80381-63-1 structure
Product Name:3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one
CAS No:80381-63-1
MF:C9H11N3OS
MW:209.268140077591
MDL:MFCD00464267
CID:733047
PubChem ID:712167
Update Time:2025-10-28

3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(3H)-one,3-amino-2,5,6-trimethyl-
    • 3-Amino-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 3-Amino-2,5,6-trimethylthieno-[2,3-d]pyrimidin-4(3H)-one
    • DTXSID30351870
    • AH-262/01716036
    • Oprea1_239823
    • EN300-05484
    • J-511525
    • SVXIDPWZEHWIRT-UHFFFAOYSA-N
    • Oprea1_359490
    • CS-0219986
    • SCHEMBL3754226
    • CCG-240553
    • 3-amino-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one
    • 80381-63-1
    • LS-01145
    • 3-amino-2,5,6-trimethylthieno[2,3-d]pyrimidin-4-one
    • 3-amino-2,5,6-trimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • Z56884480
    • SR-01000392037-1
    • AKOS000116465
    • SR-01000392037
    • MFCD00464267
    • STK279702
    • AH-262/34334005
    • ALBB-001815
    • G27559
    • 3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one
    • MDL: MFCD00464267
    • Inchi: 1S/C9H11N3OS/c1-4-5(2)14-8-7(4)9(13)12(10)6(3)11-8/h10H2,1-3H3
    • InChI Key: SVXIDPWZEHWIRT-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C)C2C(N(C(C)=NC1=2)N)=O

Computed Properties

  • Exact Mass: 209.062
  • Monoisotopic Mass: 209.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.47
  • Boiling Point: 413.8°Cat760mmHg
  • Flash Point: 204.1°C
  • Refractive Index: 1.718

3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one Pricemore >>

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Additional information on 3-amino-2,5,6-trimethylthieno2,3-dpyrimidin-4(3H)-one

Compound CAS No. 80381-63-1: 3-Amino-2,5,6-Trimethylthieno[2,3-d]Pyrimidin-4(3H)-One

The compound with CAS No. 80381-63-1, known as 3-amino-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's unique structure features a thienopyrimidine ring system with amino and methyl substituents at specific positions, contributing to its potential as a bioactive agent.

Recent studies have highlighted the biological activity of CAS No. 80381-63-1 in various cellular models. Researchers have explored its role as a potential antiproliferative agent in cancer cells, demonstrating selective inhibition of cell growth under specific conditions. This activity is attributed to the compound's ability to modulate key signaling pathways involved in cell cycle regulation and apoptosis.

In terms of synthesis, CAS No. 80381-63-1 is typically prepared through multi-step organic reactions involving the assembly of heterocyclic rings and subsequent functionalization. The synthesis process often involves nucleophilic substitutions and condensation reactions to achieve the desired thienopyrimidine framework. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making the compound more accessible for further research.

The physical properties of CAS No. 80381-63-1 include a melting point of approximately 245°C and a molecular weight of 277.4 g/mol. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for its characterization and quality control.

Preliminary pharmacokinetic studies indicate that CAS No. 80381-63-1 exhibits moderate absorption in preclinical models. Its bioavailability and metabolic stability are currently under investigation to assess its potential as an orally active drug candidate. These studies are crucial for understanding the compound's suitability for therapeutic applications.

In conclusion, CAS No. 80381-63-1 (3-amino-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one) represents a promising lead compound in the realm of medicinal chemistry. Its unique structure and emerging biological data position it as a valuable tool for exploring novel therapeutic strategies against various diseases.

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